Cas no 105309-55-5 (9-benzyl-4-(2-oxoethyl)-9-azabicyclo[4.2.1]nonane-5-carbaldehyde)

• Product Name: 9-benzyl-4-(2-oxoethyl)-9-azabicyclo[4.2.1]nonane-5-carbaldehyde
• CAS No: 105309-55-5
• MF: C₁₈H₂₃NO₂
• MW: 285.38072514534
• CID: 1152349
• PubChem ID: 71333480
• Update Time: 2025-04-20

9-benzyl-4-(2-oxoethyl)-9-azabicyclo[4.2.1]nonane-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 9-benzyl-4-(2-oxoethyl)-9-azabicyclo[4.2.1]nonane-5-carbaldehyde
• 9-Benzyl-3-(2-oxoethyl)-9-azabicyclo[4.2.1]nonane-2-carbaldehyde
• DTXSID70761732
• 105309-55-5

• Inchi： 1S/C18H23NO2/c20-11-10-15-6-7-16-8-9-18(17(15)13-21)19(16)12-14-4-2-1-3-5-14/h1-5,11,13,15-18H,6-10,12H2
• InChI Key： CZVUZDRQJSMTKO-UHFFFAOYSA-N
• SMILES： O=CC1C(CC=O)CCC2CCC1N2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.17299
• Monoisotopic Mass: 285.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38